4-Chloro-4-oxobutyl nitrate

• CAS RN: 104963-53-3
• Molecular Formula: C4H6ClNO4
• Molecular Weight: 167.55 g/mol
• IUPAC Name: (4-chloro-4-oxobutyl) nitrate
• InChI: InChI=1S/C4H6ClNO4/c5-4(7)2-1-3-10-6(8)9/h1-3H2
• InChI Key: LZORUHRPGJADOA-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)Cl)CO[N+](=O)[O-]

Description

4-Chloro-4-oxobutyl nitrate is a useful research compound. Its molecular formula is C4H6ClNO4 and its molecular weight is 167.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a three neck flask kept under argon and containing 90 ml of CH2Cl2, 4-nitrooxybutanoic acid (800 mg, 5.3 mmol) prepared as described above was charged. Then PCl5 was added in one portion (1.25 g, 6.0 mmol) and the resulting mixture was stirred at room temperature. The reaction was checked by IR spectroscopy. After ca. 2 hours stirrer was removed and the reaction mixture was distilled under vacuum. The crude chloride (900 mg, 5.4 mmol) was used in the further steps without purification.

Synthesis routes and methods II

Procedure details

Thionyl chloride (0.6 ml, 7.7 mmol) was slowly added, under stirring and under argon, to a solution of 4-(Nitrooxy)butanoic acid (1.00 g, 6.7 mmol) in anhydrous Et2O (25 ml) kept 0° C. A few drops of DMF (4-5 drops) were also added under stirring to the reaction mixture and the reaction temperature was allowed to rise to r.t. (ca. 20° C.). The reaction mixture was stirred at room temperature and under argon for 5 hours. The reaction mixture was concentrated in vacuo to provide crude 4-(nitrooxy)butanoyl chloride.